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Compound of Interest

Compound Name: Ammonium bromide-d4

Cat. No.: B12404938

An In-depth Technical Guide to the Solubility of Ammonium Bromide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium bromide-d4 (ND4Br) is the deuterated form of ammonium bromide, an inorganic
salt with various applications in pharmaceuticals, photography, and as a flame retardant. In
research and drug development, particularly in pharmacokinetic and metabolic studies, the use
of isotopically labeled compounds like Ammonium bromide-d4 is crucial for tracing and
guantification. A thorough understanding of its solubility in different solvents is fundamental for
its effective application in experimental and formulation contexts.

Note on Deuterated vs. Non-deuterated Data: Specific quantitative solubility data for
Ammonium bromide-d4 is not readily available in the published literature. However, the
isotopic substitution of hydrogen with deuterium is not expected to significantly alter the
macroscopic property of solubility for a simple inorganic salt like ammonium bromide.
Therefore, the solubility data for non-deuterated ammonium bromide (NH4Br) is presented here
as a reliable proxy.

Quantitative Solubility Data

The solubility of ammonium bromide in various solvents is summarized in the table below. The
data is compiled from multiple sources and presented in grams of solute per 100 grams or 100

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12404938?utm_src=pdf-interest
https://www.benchchem.com/product/b12404938?utm_src=pdf-body
https://www.benchchem.com/product/b12404938?utm_src=pdf-body
https://www.benchchem.com/product/b12404938?utm_src=pdf-body
https://www.benchchem.com/product/b12404938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

mL of solvent at specified temperatures.
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Solubility ( g/100g

Solubility (g/100mL

Solvent Temperature (°C)
solvent) solvent)
Water 0 60.6 59.5
10 66.6
20 74.2
25 78.3 97
30 81.8
40 89.7
50 97.6
60 104.9
80 119.3
100 145.6[1]
Methanol 0 10.62
20 12.33
40 14.07
Ethanol 0 3.06
19 3.22
20 3.36
40 4.26
78 10[1]
1-Propanol 25 1.18
Acetone General Soluble
Diethyl Ether 15 0.123
Ammonia (liquid) -33.9 90.75
0 137.9
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25 237.9

Sulfur Dioxide 0 0.059

25 0.052

Ethyl Acetate General Practically Insoluble

Qualitative Solubility Summary:
o Freely Soluble: Water, Methanol, Ethanol, Acetone, Ammonia[1][2]
 Slightly Soluble: Diethyl Ether[1]

e Practically Insoluble: Ethyl Acetate

Experimental Protocol for Solubility Determination

The following is a generalized methodology for determining the solubility of a salt like
Ammonium bromide-d4 at various temperatures. This protocol is based on the principle of
creating a saturated solution and then determining the concentration of the solute.

Materials and Equipment:

Ammonium bromide-d4

o Selected solvent(s)

e Analytical balance

o Aseries of sealable glass vials or test tubes

» Atemperature-controlled water bath or heating/cooling system
o Calibrated thermometer or temperature probe

e Magnetic stirrer and stir bars

e Volumetric flasks and pipettes
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« Filtration apparatus (e.g., syringe filters)

¢ Analytical instrumentation for concentration measurement (e.g., HPLC, IC, or gravimetric
analysis)

Procedure:
o Preparation of Solvent: Ensure the solvent is of high purity to avoid interferences.

o Addition of Solute and Solvent: Accurately weigh a known amount of Ammonium bromide-
d4 and add it to a vial containing a precise volume or mass of the solvent.

o Equilibration:
o Place the vial in the temperature-controlled bath set to the desired temperature.
o Stir the mixture vigorously to facilitate dissolution.

o Allow the mixture to equilibrate for a sufficient period to ensure a saturated solution is
formed. This may range from several hours to days, depending on the solvent and
temperature.

e Phase Separation:
o Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

o Carefully extract a sample of the supernatant (the clear liquid phase) using a pre-heated
or pre-cooled syringe to match the equilibration temperature, and immediately filter it to
remove any suspended solid particles.

o Concentration Analysis:
o Accurately dilute the filtered supernatant to a known volume.

o Analyze the concentration of Ammonium bromide-d4 in the diluted solution using a
suitable analytical technique.
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o Alternatively, a known mass of the saturated solution can be taken, the solvent
evaporated, and the mass of the remaining solute determined gravimetrically.

+ Data Calculation:

o Calculate the solubility as the mass of the solute per unit mass or volume of the solvent at
the specified temperature.

* Repeat for Different Temperatures: Repeat the procedure at various temperatures to
construct a solubility curve.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining
solubility.

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of Ammonium bromide-d4 in different
solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404938#solubility-of-ammonium-bromide-d4-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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